Cas no 5332-84-3 (1-Pentanamine,4-bromo-N,N-diethyl-, hydrobromide (1:1))

1-Pentanamine,4-bromo-N,N-diethyl-, hydrobromide (1:1) structure
5332-84-3 structure
Product Name:1-Pentanamine,4-bromo-N,N-diethyl-, hydrobromide (1:1)
CAS No:5332-84-3
MF:C9H21Br2N
MW:303.077741384506
CID:381064
PubChem ID:19936180
Update Time:2025-04-19

1-Pentanamine,4-bromo-N,N-diethyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanamine,4-bromo-N,N-diethyl-, hydrobromide (1:1)
    • 4-bromo-N,N-diethylpentan-1-amine,hydrobromide
    • 4-BROMO-N, HYDROBROMIDE
    • NSC564
    • NSC-564
    • 5332-84-3
    • 4-Bromo-N,N-diethylpentan-1-amine--hydrogen bromide (1/1)
    • SCHEMBL1030462
    • DTXSID60601411
    • Inchi: 1S/C9H20BrN.BrH/c1-4-11(5-2)8-6-7-9(3)10;/h9H,4-8H2,1-3H3;1H
    • InChI Key: NZHRBLQDOUHAQY-UHFFFAOYSA-N
    • SMILES: BrC(C)CCCN(CC)CC.Br

Computed Properties

  • Exact Mass: 221.078
  • Monoisotopic Mass: 301.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 81.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2A^2

Experimental Properties

  • Density: 1.122
  • Boiling Point: 229.1°C at 760 mmHg
  • Flash Point: 92.3°C
  • Refractive Index: 1.469
  • PSA: 3.24
  • LogP: 3.84990
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